Cas no 171673-00-0 (1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid)

• Product Name: 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
• CAS No: 171673-00-0
• MF: C₁₂H₁₀N₂O₃
• MW: 230.21940279007
• MDL: MFCD03965721
• CID: 1090343
• PubChem ID: 2026545
• Update Time: 2025-10-29

1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid
• 1-Benzyl-6-oxo-1,6-dihydro-3-pyridazinecarboxylic acid
• 1-BENZYL-6-OXO-1,6-DIHYDRO-PYRIDAZINE-3-CARBOXYLIC ACID
• F2124-0544
• 1-benzyl-6-oxopyridazine-3-carboxylic acid
• G57631
• AKOS000261885
• DS-021496
• EN300-05799
• 1-benzyl-6-oxo-1,6-dihydro-pyridazine-3-carboxylic acid, AldrichCPR
• Z55649118
• 1-benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylicacid
• SCHEMBL6237236
• WAY-613475
• 171673-00-0
• STK724076
• MFCD03965721
• 3-Pyridazinecarboxylic acid, 1,6-dihydro-6-oxo-1-(phenylmethyl)-

• MDL： MFCD03965721
• Inchi： 1S/C12H10N2O3/c15-11-7-6-10(12(16)17)13-14(11)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17)
• InChI Key： MTSJTBMELMDWBI-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 230.0692
• Monoisotopic Mass: 230.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 70Ų

Experimental Properties

• PSA: 69.97

1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid

Introduction to 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid (CAS No. 171673-00-0)

1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid, identified by the CAS number 171673-00-0, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the pyridazine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of a benzyl group at the 1-position and a carboxylic acid moiety at the 3-position imparts unique reactivity and potential biological activity, making it a subject of considerable interest in medicinal chemistry.

The structural framework of 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid contributes to its versatility in synthetic chemistry. The oxo group at the 6-position and the dihydropyridazine core create a system that can undergo various transformations, including nucleophilic additions, cyclizations, and functional group interconversions. These properties are particularly valuable in the development of novel drug candidates, where structural diversity is often correlated with improved pharmacological profiles.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such compounds. 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid has been scrutinized using molecular docking studies to evaluate its potential interactions with biological targets. Initial simulations suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in metabolic pathways and inflammatory responses. Such findings align with the growing interest in developing small-molecule modulators for therapeutic applications.

In the context of drug discovery, the benzyl substituent in 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid plays a crucial role in modulating pharmacokinetic properties. Benzyl groups are frequently incorporated into drug molecules to enhance solubility, stability, and metabolic profiles. The carboxylic acid functionality further extends the compound's utility, as it can participate in hydrogen bonding interactions with biological targets, improving binding affinity. These features make it an attractive scaffold for designing next-generation therapeutics.

Experimental investigations have also explored the synthetic pathways leading to 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid. Modern synthetic methodologies have refined traditional approaches, allowing for more efficient and scalable production. Techniques such as multi-component reactions and catalytic hydrogenations have been employed to construct the pyridazine core with high precision. These innovations not only streamline the synthesis but also open avenues for introducing further structural modifications to optimize biological activity.

The pharmacological potential of 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid has been further explored through preclinical studies. In vitro assays have demonstrated its ability to modulate key signaling pathways involved in cell proliferation and apoptosis. Notably, this compound has shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. Such activities position it as a candidate for developing treatments against chronic inflammatory disorders.

Moreover, the heterocyclic nature of 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid lends itself to further derivatization efforts. Researchers have synthesized various analogs by altering substituents on the pyridazine ring or introducing additional functional groups. These derivatives have been evaluated for their enhanced potency and selectivity towards specific biological targets. The results underscore the importance of structural optimization in maximizing therapeutic efficacy while minimizing side effects.

The integration of artificial intelligence (AI) into drug discovery has accelerated the process of identifying promising candidates like 1-Benzyl-6-oxo-1,6-dihydropyridazine-3-carboxylic acid. Machine learning algorithms can predict binding affinities and toxicity profiles with remarkable accuracy, reducing the time required for experimental validation. This synergy between computational methods and traditional wet chemistry has revitalized interest in exploring novel scaffolds such as pyridazines for therapeutic applications.

Future directions in the study of 1-Benzyl-6-oxyo 1 , 6 -dihydro pyridazine - 3 -carbox ylic aci d include its application in combinatorial chemistry and high-throughput screening (HTS) campaigns. By generating libraries of related compounds, researchers can systematically assess their biological activities across multiple targets. Such approaches are expected to yield novel insights into drug mechanisms and identify lead compounds for further development.

In summary, 1 -Benzyl - 6 - ox o - 1 , 6 - dihyd ro py rid az ine - 3 - car box ylic aci d (CAS No . 171673 -00 -0) represents a compelling example of how structural complexity can be leveraged to develop biologically active molecules . Its unique features , combined with recent advances i n synthetic an d computational chemist ry , position it as a valuable scaffold for future pharmaceutical innovation . Continued research i n this area holds promise for uncovering new therapeutic strategies targeting various diseases.